Cas no 83880-70-0 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI))
![Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI) structure](https://www.kuujia.com/scimg/cas/83880-70-0x500.png)
83880-70-0 structure
Product name:Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI)
Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI)
- dexamethasone acefurate
- 9α-fluoro-16α-methyl-11β,17α,21-trihydroxy-1,4-pregnadiene-3,20-dione 17-(2\'-furoate) 21-acetate
- NS00120945
- Q27292297
- UNII-W4N6E1T46B
- SCH-31353
- 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate 17-(2-furoate)
- Sch 31353
- DTXSID3022900
- 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate 17-(2-furaoate)
- Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-17-((2-furanylcarbonyl)oxy)-11-hydroxy-16-methyl-, (11 beta,16 alpha)-
- Dexamethasone acefurate [USAN:INN]
- PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-9-FLUORO-17-((2-FURANYLCARBONYL)OXY)-11-HYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
- (11beta,16alpha)-21-(acetyloxy)-9-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl furan-2-carboxylate
- W4N6E1T46B
- D02591
- CHEMBL1697787
- DEXAMETHASONE ACEFURATE [INN]
- CHEBI:135819
- DEXAMETHASONE ACEFURATE [USAN]
- 83880-70-0
- [(8S,9R,10S,11S,13S,14S,16R,17R)-17-(2-acetyloxyacetyl)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
- Dexamethasone acefurate (USAN/INN)
- Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-17-((2-furanylcarbonyl)oxy)-11-hydroxy-16-methyl-, (11beta,16alpha)-
- SCHEMBL139744
-
- Inchi: InChI=1S/C29H33FO8/c1-16-12-21-20-8-7-18-13-19(32)9-10-26(18,3)28(20,30)23(33)14-27(21,4)29(16,24(34)15-37-17(2)31)38-25(35)22-6-5-11-36-22/h5-6,9-11,13,16,20-21,23,33H,7-8,12,14-15H2,1-4H3/t16-,20+,21+,23+,26+,27+,28+,29+/m1/s1
- InChI Key: DDIWRLSEGOVQQD-BJRLRHTOSA-N
- SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)OC(=O)C5=CC=CO5)C)O)F)C
Computed Properties
- Exact Mass: 528.21600
- Monoisotopic Mass: 528.21594617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
- XLogP3: 3.7
Experimental Properties
- PSA: 120.11000
- LogP: 3.92420
Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI) Related Literature
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
-
Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
83880-70-0 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-fluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11b,16a)- (9CI)) Related Products
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